Thioenol ethers
Thioenol ethers are a unique class of organic compounds characterized by the presence of both an alcohol and a sulfur-containing group, typically a thiyl (-S-) or thiol (-SH) moiety, within a single molecule. These compounds exhibit a diverse range of properties due to their structural complexity. Structurally, they can be considered as ethers with an additional hydroxyl (-OH) functionality.
Thioenol ethers are known for their potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. Their reactivity arises from the presence of both a nucleophilic alcohol group and a leaving group (thiol), which can facilitate diverse chemical reactions including substitution, elimination, and rearrangement processes.
In pharmaceutical research, thioenol ethers have shown promise as intermediates in drug synthesis due to their ability to participate in multiple types of reactions. In agriculture, they can serve as precursors for developing more effective herbicides or fungicides by exploiting the unique reactivity profiles of these compounds.
Overall, the multifunctional nature of thioenol ethers makes them valuable tools in organic synthesis and opens up numerous opportunities for their application across different industries.

Structure | Chemical Name | CAS | MF |
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2-Propenenitrile, 2-(ethylthio)- | 10568-83-9 | C5H7NS |
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Ethanol,2-(ethenylthio)- | 3090-56-0 | C4H8OS |
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1,4-Dithiin, 2-ethyl-2,3-dihydro-5-methyl- | 61947-23-7 | C7H12S2 |
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1,4-Dithiin, 6-ethyl-2,3-dihydro-2-methyl- | 61947-22-6 | C7H12S2 |
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1,4-Dithiin, 5-ethyl-2,3-dihydro-2,6-dimethyl- | 61947-18-0 | C8H14S2 |
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(ethenylsulfanyl)ethene | 627-51-0 | C4H6S |
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5H-1,4-Dithiepin, 6,7-dihydro-2-methyl- | 5769-50-6 | C6H10S2 |
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1,3-Cyclopentadiene, 1,2,3,4-tetrachloro-5-[(ethylthio)methylene]- | 56524-16-4 | C8H6Cl4S |
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2-Propenamide, 3-(methylthio)-, (2E)- | 36846-63-6 | C4H7NOS |
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3-methylsulfanylprop-2-enenitrile | 10004-53-2 | C4H5NS |
Related Literature
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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